Cas no 105-85-1 (Citronellyl formate)

Citronellyl formate Properties

Names and Identifiers

• 3,7-Dimethyloct-6-en-1-yl formate
• -RHODINYL FORMATE
• FEMA 2314
• 6-OCTEN-1-OL, 3,7-DIMETHYL:FORMATE
• 3,7-DIMETHYL-6-OCTEN-1-YL FORMATE
• 2,6-Dimethyl-2-octen-8-yl formate
• 3,7-dimethyl-6-octen-1-oformate
• CITRONELLYL FORMATE
• Citronelyl formate
• Formic acid, 3,7-dimethyl-6-octen-1-yl ester
• 3,7-Dimethyl-6-octen-1-ol formate
• NSC 46117
• RHODINYL FORMATE
• citronellolformate
• CITROBELLYLFORMATE
• Citronellylformiat
• CITRONELLYL FORMATE FCC
• formicacid,citronellylester
• +Expand

• MDL： MFCD00021050
• InChIKey： DZNVIZQPWLDQHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20O2/c1-10(2)5-4-6-11(3)7-8-13-9-12/h5,9,11H,4,6-8H2,1-3H3
• SMILES： CC(=CCCC(C)CCOC=O)C

Computed Properties

• Exact Mass: 184.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 184.146
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.56790
• PSA: 26.3
• Refractive Index: n20/D 1.446(lit.)
• Boiling Point: 245 ºC
• Melting Point: -58.7°C (estimate)
• Vapor Pressure: No data available
• Flash Point: 95 ºC
• FEMA: 2314 | CITRONELLYL FORMATE
• Color/Form: Colorless oily liquid. It has strong aroma similar to rose and melon and sweet taste of fruit.
• Solubility: Insoluble in water. Dissolve in 80% ethanol with 1: (2-3).
• Density: 0.887

Related Categories

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• Natural Products and Extracts Flavors and Fragrances